Cas no 1767-28-8 (6-Nitro-1-pyrenol)

• Product Name: 6-Nitro-1-pyrenol
• CAS No: 1767-28-8
• MF: C₁₆H₉NO₃
• MW: 263.247564077377
• CID: 147308
• PubChem ID: 104988
• Update Time: 2025-05-25

6-Nitro-1-pyrenol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenol, 6-nitro-
• 1-nitropyrene-6-ol
• 6-HYDROXY-1-NITROPYRENE
• 6-Nitro-1-pyrenol
• 6-nitropyren-1-ol
• 1-hydroxy-6-nitropyrene
• 1-Nitro-6
• 1-Nitro-6-hydroxypyrene
• 1-Nitropyren-6-ol
• 8-hydroxypyrene
• CCRIS 3453
• Pyren-1-ol, 6(or 8)-nitro-
• Pyren-6-ol, 1-nitro-
• starbld0002083
• NS00115992
• 92997-50-7
• CHEMBL352289
• 2W8PM9YHGL
• 1767-28-8
• AKOS030239830
• DTXSID50912987
• UNII-2W8PM9YHGL
• BRN 5060925
• 1-Nitro-6/8-hydroxypyrene

• Inchi： 1S/C16H9NO3/c18-14-8-4-10-1-5-11-13(17(19)20)7-3-9-2-6-12(14)16(10)15(9)11/h1-8,18H
• InChI Key： MAVZUIFIVMZYMX-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=C3C(=CC=C4C=CC=1C2=C34)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.05827
• Monoisotopic Mass: 263.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.528g/cm3
• Boiling Point: 509.7ºC at 760mmHg
• Flash Point: 218.3ºC
• Refractive Index: 1.912
• PSA: 63.37
• LogP: 4.72100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 6-Nitro-1-pyrenol

6-Nitro-1-pyrenol: A Comprehensive Overview

The compound with CAS No. 1767-28-8, commonly referred to as 6-Nitro-1-pyrenol, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various scientific domains. In this article, we delve into the structure, synthesis, properties, and applications of 6-Nitro-1-pyrenol, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

6-Nitro-1-pyrenol is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH) consisting of four fused benzene rings. The substitution of a nitro group (-NO₂) at the sixth position of the pyrene ring introduces unique electronic and photophysical properties to the molecule. Recent studies have highlighted the importance of such functionalized PAH derivatives in advanced materials and sensing technologies. The nitro group not only enhances the molecule's reactivity but also imparts specific fluorescence characteristics, making it a valuable compound in fluorescence-based applications.

The synthesis of 6-Nitro-1-pyrenol typically involves nitration reactions on pyrene derivatives. Researchers have explored various nitration conditions to optimize the yield and purity of the product. For instance, a study published in 2023 demonstrated that using a mixed acid system with controlled temperature and reaction time significantly improved the selectivity of the nitration process. This advancement ensures that 6-Nitro-1-pyrenol can be synthesized efficiently for large-scale applications.

One of the most remarkable properties of 6-Nitro-1-pyrenol is its fluorescence behavior. The molecule exhibits strong fluorescence emission under UV light, which is attributed to its rigid planar structure and conjugated π-system. Recent investigations have revealed that the fluorescence quantum yield of 6-Nitro-1-pyrenol can be further enhanced by incorporating it into polymer matrices or nanostructured materials. These findings have opened new avenues for its use in fluorescent sensors, bioimaging agents, and optoelectronic devices.

In terms of applications, 6-Nitro-1-pyrenol has shown promise in the field of chemical sensing. Its ability to selectively interact with certain analytes makes it an ideal candidate for designing fluorescence-based sensors. For example, a 2023 study reported that 6-Nitro-1-pyrenol could be used as a probe for detecting metal ions in aqueous solutions due to its high sensitivity and selectivity. This application underscores the potential of this compound in environmental monitoring and clinical diagnostics.

Beyond sensing applications, 6-Nitro-1-pyrenol has also been explored for its role in drug delivery systems. The molecule's hydrophobic nature allows it to encapsulate hydrophobic drugs, making it a potential carrier for targeted drug delivery. Recent research has focused on modifying 6-Nitro-1-pyrenol with biocompatible polymers to enhance its stability and biodegradability in biological systems.

The environmental impact and safety profile of 6-Nitro-1-pyrenol are critical considerations for its widespread use. Studies have shown that while the compound is stable under normal conditions, it can degrade under specific environmental conditions such as UV irradiation or microbial activity. Understanding these degradation pathways is essential for minimizing its environmental footprint and ensuring sustainable use.

In conclusion, 6-Nitro-1-pyrenol (CAS No. 1767-28-8) is a versatile compound with significant potential in various scientific and technological fields. Its unique properties, combined with recent advancements in synthesis and application development, position it as an important molecule for future innovations. As research continues to uncover new possibilities for 6-Nitro-1-pyrenol, its role in advancing materials science and technology is expected to grow further.